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Introduction

Formylation, the introduction of a formyl group (-CHO) onto a substrate, is a fundamental
transformation in organic synthesis, crucial for the construction of a vast array of organic
molecules, including pharmaceuticals, agrochemicals, and specialty materials. The aldehyde
functionality serves as a versatile synthetic handle, enabling a wide range of subsequent
chemical modifications. The choice of formylating reagent is paramount and depends on the
nature of the substrate, desired selectivity, and reaction conditions. This guide provides a
comprehensive overview of the physical and chemical properties of common formylating
reagents and details the experimental protocols for key named formylation reactions.

Physical and Chemical Properties of Common
Formylating Reagents and Associated Chemicals

A thorough understanding of the physicochemical properties of formylating reagents and the
chemicals involved in these reactions is essential for safe handling, optimal reaction setup, and
achieving desired outcomes. The following tables summarize key quantitative data for these
substances.
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Table 1: Physical Properties of Common Formylating

Reagents and Associated Chemicals

Molecular

Molecular . Boiling Melting Density
Compound Weight ( ) )
Formula Point (°C) Point (°C) (g/mL)
g/mol )
Formylating
Reagents
Dimethylform
_ CsH7NO 73.09 153 -61 0.944
amide (DMF)
Formic Acid CH20:2 46.03 100.8[1][2] 8.4[1][2] 1.22[1][2]
Formaldehyd 0.815 (at -20
CH20 30.03[3] -19[4] -92[4]
e (gas) °C)[5]
Hexamethyle )
) Sublimes at ] 1.33 (at 20
netetramine CeH12Na4 140.19[6] Sublimes
280[7] °O)[7]
(HMTA)
1.489 (at 25
Chloroform CHCIs 119.38 61.2 -63.5 3
C)8l
Associated
Reagents
Phosphorus
_ POCls 153.33[9] 105.8[10] 1.25[10] 1.645[9]
Oxychloride
Hydrogen 0.688 (at 20
_ HCN 27.03[11] 25.7[11] -13.3[11]
Cyanide °C)[12]

Table 2: Chemical Properties and Safety Information of
Common Formylating Reagents and Associated
Chemicals
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Key
o Chemical Safety
Compound Appearance Odor Solubility .
Properties Hazards
& Reactivity
Formylating
Reagents
Apraotic, polar
Miscible with solvent; can ]
_ _ _ Irritant,
Dimethylform  Colorless Faint, amine-  water and actas a .
) o ) ) reproductive
amide (DMF) liquid[13] like[14] most organic reagent, toxi
oxin.
solvents. catalyst, and
stabilizer.[14]
Strongest of
the simple
Miscible with carboxylic Corrosive,
Colorless, Pungent, )
) ) ) ) water, acids; also causes

Formic Acid fuming penetrating[8] o
o ethanol, exhibits severe burns.
liquid[8][15] [15][16] )

ether.[17] reducing [19]
properties.
[17](18]
Highl Toxic,
Soluble in J y
Pungent, reactive, probable
Formaldehyd  Colorless _ water, _
suffocating[2 readily human
e (gas) gas[4] acetone, ) )
0] polymerizes. carcinogen.
ethanol.[4]
[21] [20]
) Decomposes
Highly o
_ Odorless to _ in acidic
Hexamethyle  White ) soluble in ) Flammable
_ ) fishy, solution to ] )
netetramine crystalline ) water and solid, skin
ammonia- _ formaldehyde N
(HMTA) powder[6][22] ) polar organic sensitizer.
like[7][22] and
solvents.[7] )
ammonia.

Chloroform Colorless, Sweet[23] Slightly Source of Harmful if
volatile soluble in dichlorocarbe  swallowed,
liquid[8] water; ne in the skin irritant,
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miscible with presence ofa  suspected
alcohol, strong base. carcinogen.
ether.[23] [24]
Associated
Reagents
Reacts with
amides to Causes
Colorless, Reacts form severe skin
_ Pungent, _ _ _ _
Phosphorus fuming violently with Vilsmeier burns and
] o musty[9][26]
Oxychloride liquid[25][26] 7] water.[25][26]  reagent; eye damage,
[27] [28] strong toxic if
dehydrating inhaled.[25]
agent.[9][29]
) ] Extremely
Faint, bitter ) )
Hydrogen Colorless gas | g Soluble in Weakly toxic by all
almond-
Cyanide or liquid[30] ] water.[12] acidic.[31] routes of
like[30]

exposure.[31]

Key Formylation Reactions: Mechanisms and

Experimental Protocols

Several named reactions are cornerstones of aromatic formylation, each with its own specific
reagents, substrate scope, and mechanism.

Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a versatile method for the formylation of electron-rich aromatic
and heteroaromatic compounds using a Vilsmeier reagent, which is typically formed from a
substituted amide like N,N-dimethylformamide (DMF) and an acid chloride such as phosphorus
oxychloride (POCIs).[29]
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Vilsmeier-Haack Reaction Mechanism
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Duff Reaction Logical Flow
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Gattermann Reaction Pathway
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Reimer-Tiemann Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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